4-Keto 13-cis-Retinoic Acid
4-Keto 13-cis-Retinoic Acid
Brand Name:
Vulcanchem
CAS No.:
71748-58-8
VCID:
VC0019487
InChI:
InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13-
SMILES:
CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
4-Keto 13-cis-Retinoic Acid
CAS No.: 71748-58-8
Reference Standards
VCID: VC0019487
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
CAS No. | 71748-58-8 |
---|---|
Product Name | 4-Keto 13-cis-Retinoic Acid |
Molecular Formula | C20H26O3 |
Molecular Weight | 314.4 g/mol |
IUPAC Name | (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid |
Standard InChI | InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13- |
Standard InChIKey | GGCUJPCCTQNTJF-FAOQNJJDSA-N |
Isomeric SMILES | CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C\C(=O)O)/C)/C |
SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
Canonical SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
Synonyms | 3,7-Dimethyl-9-(4-keto-2,6,6-trimethyl-1-cyclohexen-1-yl)-2Z,4E,6E,8E-nonatetranenoic Acid; 4-Oxoisotretinoin; Ro 22-6595; 4-Oxo-13-cis-retinoic Acid; Isotretinoin EP Impurity H |
PubChem Compound | 6437087 |
Last Modified | Nov 11 2021 |
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